2-(4-amino-2,6-dichloroanilino)-4,5-dihydro-1H-imidazol-1-ium

• Molecular Formula: C9H11Cl2N4+
• Molecular Weight: 246.11 g/mol
• IUPAC Name: 2,6-dichloro-1-N-(4,5-dihydro-1H-imidazol-3-ium-2-yl)benzene-1,4-diamine
• InChI: InChI=1S/C9H10Cl2N4/c10-6-3-5(12)4-7(11)8(6)15-9-13-1-2-14-9/h3-4H,1-2,12H2,(H2,13,14,15)/p+1
• InChI Key: IEJXVRYNEISIKR-UHFFFAOYSA-O
• SMILES: C1C[NH+]=C(N1)NC2=C(C=C(C=C2Cl)N)Cl

Description

Apraclonidine(1+) is a guanidinium ion that is the conjugate acid of apraclonidine, obtained by protonation of the guanidino group. Major microspecies at pH 7.3. It is a conjugate acid of an apraclonidine.

Scientific Research Applications

Synthesis Techniques

• A novel synthesis method for substituted 2-aminoimidazoles, starting from 2-aminopyrimidines, has been developed. This method involves the cleavage of imidazo[1,2-a]pyrimidin-1-ium salts and a Dimroth-type rearrangement, resulting in the formation of 2-amino-1H-imidazoles (Ermolat'ev & Van der Eycken, 2008).

Catalytic Applications

• The design and synthesis of 1H-imidazol-3-ium trinitromethanide as a green and recyclable catalyst for synthesizing imidazo[1,2-a]pyrimidine-3-carbonitriles have been documented. This catalyst is noted for its compatibility with green chemistry disciplines, offering advantages like short reaction times and high yields (Yarie et al., 2018).

Corrosion Inhibition

• Amino acid-based imidazolium zwitterions have been synthesized and characterized as corrosion inhibitors for mild steel. They exhibited high inhibition efficiency and were evaluated using electrochemical methods (Srivastava et al., 2017).
• Research on 1-(2-Aminoethyl)-1-dodecyl-2-undecyl/tridecyl-4,5-dihydro-1H-imidazol-1-ium chloride as corrosion inhibitors for carbon steel in oil wells formation water has shown high inhibition efficiency, with detailed investigation using electrochemical methods, SEM, and quantum chemical calculations (Gomaa et al., 2019).

Biological Applications

• A study on the synthesis and anti-biofilm activity of 2-amino-1H-imidazole/triazole conjugates has demonstrated moderate to high preventive activity against biofilms of various bacterial strains. These conjugates provide a lead structure for the design of novel biofilm inhibitors (Steenackers et al., 2014).

Pharmaceutical Research

• The synthesis and biological evaluation of 2-(4,5-dihydro-1H-imidazol-2-yl)-3,4-dihydro-2H-1,4-benzoxazine derivatives were explored for their potential as antihypertensive agents. The compounds were tested for their cardiovascular effects, revealing significant activity in lowering arterial blood pressure (Touzeau et al., 2003).